(Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C27H37N3O5S2/c1-7-35-22-10-13-24-25(16-22)36-27(30(24)14-15-34-6)28-26(31)21-8-11-23(12-9-21)37(32,33)29(17-19(2)3)18-20(4)5/h8-13,16,19-20H,7,14-15,17-18H2,1-6H3
• InChI Key: GTFDGSXNXPKCMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC(C)C)CC(C)C)S2)CCOC
• Molecular Formula: C27H37N3O5S2
• Molecular Weight: 547.7 g/mol
• CAS No.: 865161-89-3

Description

(Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a structurally complex sulfamoyl benzamide derivative characterized by:

• Ethoxy-substituted benzothiazole ring: The 6-ethoxy group and 3-(2-methoxyethyl) side chain on the benzothiazole moiety contribute to electronic and steric effects, influencing tautomerism and binding interactions.
• (Z)-configuration: The stereochemistry at the benzothiazol-2(3H)-ylidene group is critical for molecular geometry and biological activity .

Synthetic routes for analogous compounds involve multi-step protocols, including Friedel-Crafts reactions, nucleophilic substitutions, and tautomerization, as seen in related triazole-thione derivatives . Spectral confirmation (IR, NMR, MS) ensures structural fidelity, particularly for distinguishing thione tautomers and verifying substituent positions .

Comparison with Similar Compounds

Key Observations :

• Heterocyclic Cores : Benzothiazole (target) vs. thiadiazole or triazole cores influence electronic properties and tautomeric behavior. Benzothiazoles exhibit planar aromatic systems conducive to π-π stacking, whereas thiadiazoles may enhance metabolic stability.
• Substituent Position : Ethoxy and methoxyethyl groups on the benzothiazole ring (target) improve solubility compared to methyl or halide substituents in analogues .

Spectroscopic and Physical Properties

IR and NMR Spectral Comparisons

Compound	IR Bands (cm⁻¹)	NMR Features
Target Compound (expected)	- νC=O: ~1660–1680 - νS=O: ~1150–1170 - νC=S: Absent (thione form)	- Diisobutyl CH3/CH2: δ 0.8–1.5 ppm - Benzothiazole aromatic protons: δ 6.8–8.0 ppm
4-[benzyl(methyl)sulfamoyl]-benzamide	νC=O: ~1663–1682 νS=O: ~1150–1170	- Benzyl CH2: δ 4.5–5.0 ppm - Methoxy: δ 3.8–4.0 ppm
N-(isoxazol-thiadiazol-2-ylidene)-benzamide	νC=O: 1605–1617 νC=N (isoxazole): ~1600	- Isoxazole protons: δ 7.9–8.3 ppm - Thiadiazole NH: δ 10–12 ppm

Notable Trends:

• C=O Stretching : Higher wavenumbers (~1660–1680 cm⁻¹) in sulfamoyl benzamides vs. lower values (~1605 cm⁻¹) in thiadiazole derivatives , reflecting stronger electron-withdrawing effects from sulfonamide groups.
• Tautomer Confirmation : Absence of νS-H (~2500–2600 cm⁻¹) in the target compound and triazole-thiones confirms thione dominance.

Melting Points and Solubility

Compound	Melting Point (°C)	Solubility Profile
Target Compound (analogue)	180–200 (estimated)	Moderate in DMSO, low in water
N-(isoxazol-thiadiazol-2-ylidene)-benzamide	160–290	Soluble in ethanol, DMSO
S-alkylated triazoles	160–250	Soluble in acetone, chloroform

Physical Property Insights :

• Higher melting points in triazole-thiones and thiadiazoles correlate with rigid heterocyclic cores.
• The target compound’s ethoxy and methoxyethyl groups may improve aqueous solubility compared to purely aromatic analogues .